Cas no 2228964-04-1 (1-(2-bromo-4-methoxyphenyl)-2,2-difluoroethan-1-amine)

• Product Name: 1-(2-bromo-4-methoxyphenyl)-2,2-difluoroethan-1-amine
• CAS No: 2228964-04-1
• MF: C₉H₁₀BrF₂NO
• MW: 266.082608699799
• CID: 6184723
• PubChem ID: 165679551
• Update Time: 2025-05-20

1-(2-bromo-4-methoxyphenyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-methoxyphenyl)-2,2-difluoroethan-1-amine
• EN300-1947143
• 2228964-04-1

• Inchi： 1S/C9H10BrF2NO/c1-14-5-2-3-6(7(10)4-5)8(13)9(11)12/h2-4,8-9H,13H2,1H3
• InChI Key： YTQQDLFKPZVQJR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C(F)F)N)OC

Computed Properties

• Exact Mass: 264.99138g/mol
• Monoisotopic Mass: 264.99138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-bromo-4-methoxyphenyl)-2,2-difluoroethan-1-amine

1-(2-Bromo-4-Methoxyphenyl)-2,2-Difluoroethan-1-Amine: A Comprehensive Overview

1-(2-Bromo-4-Methoxyphenyl)-2,2-Difluoroethan-1-Amine, also known by its CAS number CAS No. 2228964-04-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a difluoroethylamine group. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and chemical synthesis.

The structure of 1-(2-Bromo-4-Methoxyphenyl)-2,2-Difluoroethan-1-Amine consists of a phenyl ring substituted with a bromine atom at the 2-position and a methoxy group at the 4-position. This aromatic system is connected to an ethanamine group where both hydrogens on the central carbon are replaced by fluorine atoms. The combination of these substituents creates a molecule with distinct electronic and steric properties, which are crucial for its reactivity and biological activity.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance drug stability and bioavailability. In this context, 1-(2-Bromo-4-Methoxyphenyl)-2,2-Difluoroethan-1-Amine has been explored as a potential lead compound for the development of new therapeutic agents. Its bromine substituent allows for further functionalization through nucleophilic aromatic substitution reactions, enabling the creation of diverse derivatives with tailored biological activities.

The synthesis of this compound typically involves multi-step processes that include aromatic substitution reactions and fluorination techniques. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is suitable for advanced biological testing. The use of modern synthetic methodologies has also facilitated the exploration of its stereochemical properties, which are essential for understanding its interactions with biological targets.

In terms of applications, 1-(2-Bromo-4-Methoxyphenyl)-2,2-Difluoroethan-1-Amine has shown promise in various areas of chemical research. For instance, its ability to act as a precursor for more complex molecules makes it valuable in combinatorial chemistry and high-throughput screening campaigns. Additionally, its unique electronic properties have been leveraged in studies focusing on fluorescence imaging and sensing technologies.

Recent advancements in computational chemistry have also provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed its electronic distribution and reactivity patterns, which are critical for predicting its behavior in different chemical environments. These findings have been instrumental in guiding experimental efforts aimed at optimizing its synthesis and application.

In conclusion, 1-(2-Bromo-4-Methoxyphenyl)-2,2-Difluoroethan-1-Amine stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and potential applications continue to attract the attention of researchers across various disciplines. As ongoing studies uncover new aspects of its chemistry and biology, this compound is poised to make significant contributions to the development of novel chemical entities with practical utility.